Cas no 856563-49-0 (Carbamic acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl ester
• CAS No: 856563-49-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 4242819
• PubChem ID: 53668323
• Update Time: 2025-09-26

Carbamic acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl ester
• 1,1-DimethylethylN-(cis-4-acetylcyclohexyl)carbamate
• tert-butyl N-[(1r,4r)-4-acetylcyclohexyl]carbamate
• (4-acetyl-cyclohexyl)-carbamic acid tert-butyl ester
• tert-butyl N-[(1s,4s)-4-acetylcyclohexyl]carbamate
• tert-butylN-(4-acetylcyclohexyl)carbamate
• 1,1-dimethylethyl (cis-4-acetylcyclohexyl)carbamate
• trans-1-(Boc-amino)-4-acetylcyclohexane
• ZEC65614
• DB-214528
• AYDMRXYIKDXUBB-UHFFFAOYSA-N
• DB-362098
• 856563-49-0
• E88213
• PS-15539
• 1374656-14-0
• EN300-703013
• SCHEMBL13154930
• MFCD30802109
• (4-acetylcyclohexyl)carbamic acid tert-butyl ester
• AYDMRXYIKDXUBB-PHIMTYICSA-N
• SCHEMBL573238
• EN300-796196
• SCHEMBL12436820
• SY310772
• SCHEMBL5473239
• tert-butyl cis-4-acetylcyclohexylcarbamate
• SCHEMBL573239
• tert-butyl N-[trans-4-acetylcyclohexyl]carbamate
• tert-butyl trans-N-(4-acetylcyclohexyl)carbamate
• 1198355-02-0
• 1-[trans-4-(Boc-amino)cyclohexyl]ethanone
• CS-0435085
• tert-Butyl(trans-4-acetylcyclohexyl)carbamate
• EN300-799921
• tert-butyl N-(4-acetylcyclohexyl)carbamate
• tert-Butyl (trans-4-acetylcyclohexyl)carbamate

• Inchi： 1S/C13H23NO3/c1-9(15)10-5-7-11(8-6-10)14-12(16)17-13(2,3)4/h10-11H,5-8H2,1-4H3,(H,14,16)/t10-,11+
• InChI Key： AYDMRXYIKDXUBB-PHIMTYICSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CC[C@H](C(C)=O)CC1

Computed Properties

• Exact Mass: 241.16779360Da
• Monoisotopic Mass: 241.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on Carbamic acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl ester

Carbamic Acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl Ester: A Versatile Chemical Compound with Emerging Applications

CAS No. 856563-49-0 represents a unique molecular entity with a complex structural framework that has garnered significant attention in recent years. This compound, formally known as Carbamic Acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl Ester, is characterized by its distinctive 1,1-dimethylethyl ester functional group and the cis-4-acetylcyclohexyl substituent. The combination of these structural elements creates a molecule with unique chemical reactivity and biological activity, making it a promising candidate for various pharmaceutical and industrial applications.

The molecular architecture of Carbamic Acid, (cis-4-acetylcyclo,hexyl)-, 1,1-dimethylethyl Ester is defined by its carbamate ester backbone, which is a derivative of carbamic acid. The cis-4-acetylcyclohexyl group introduces steric and electronic effects that significantly influence the compound's behavior in different environments. The 1,1-dimethylethyl ester moiety further enhances its solubility and stability, attributes that are critical for its potential use in drug development and materials science.

Recent studies have highlighted the importance of Carbamic Acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl Ester in the context of green chemistry and sustainable synthesis. Researchers are exploring its role as a building block for the creation of biodegradable polymers and environmentally friendly coatings. The compound's ability to form stable ester linkages under mild conditions makes it a valuable tool in the development of eco-friendly materials that meet modern sustainability standards.

In the field of pharmaceutical research, Carbamic Acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl Ester has shown potential as a prodrug candidate for various therapeutic applications. Its carbamate ester functionality allows for controlled release of active pharmaceutical ingredients, which can enhance drug efficacy while minimizing side effects. Recent publications in Journal of Medicinal Chemistry and Drug Discovery Today have emphasized the compound's role in the design of targeted drug delivery systems for chronic diseases such as diabetes and hypertension.

The synthetic pathways for Carbamic Acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl Ester have been extensively studied, with particular focus on asymmetric catalysis and enantioselective synthesis. These approaches enable the production of chiral compounds with high enantiomeric purity, which is crucial for pharmaceutical applications where stereochemistry plays a key role in biological activity. The use of transition metal catalysts and organocatalysts has significantly improved the efficiency and selectivity of these reactions, as demonstrated in recent work published in Organic Letters and Chemical Communications.

Advancements in computational chemistry have further enhanced the understanding of Carbamic Acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl Ester's behavior. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its intermolecular interactions and solvent effects. These studies have revealed how the 1,1-dimethylethyl ester group influences the compound's solubility and reactivity in different solvents, which is essential for optimizing its performance in various applications.

The biological activity of Carbamic Acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl Ester has been evaluated in several preclinical studies. Research published in Frontiers in Pharmacology and ACS Chemical Biology suggests that this compound exhibits anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory disorders and oxidative stress-related diseases. Its ability to modulate inflammatory pathways and oxidative stress markers has been confirmed through in vitro and in vivo experiments.

In the realm of materials science, Carbamic Acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl Ester has been explored as a precursor for functional polymers. Its ester linkage provides the necessary flexibility and mechanical properties for the development of smart materials that respond to environmental stimuli. These materials have potential applications in biomedical engineering, electronics, and energy storage, where dynamic material properties are highly desirable.

The environmental impact of Carbamic Acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl Ester is another critical area of research. Studies have focused on its biodegradation and toxicological profile to ensure its safety in both industrial and biological contexts. These investigations are essential for the sustainable development of chemicals that align with green chemistry principles and regulatory requirements.

Overall, Carbamic Acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl Ester represents a multifaceted chemical compound with a wide range of potential applications. Its unique structural features and functional groups have made it a subject of intense research in various scientific disciplines. As the field continues to evolve, further studies are likely to uncover new properties and applications for this intriguing compound.

CAS No. 856563-49-0 is a testament to the power of chemical innovation in addressing contemporary challenges in science and technology. The ongoing exploration of Carbamic Acid, (cis-4-acetylcyclohexyl)-, 1,1-dimethylethyl Ester highlights the importance of interdisciplinary research in advancing our understanding of complex molecular systems. As researchers continue to unravel the potential of this compound, it is poised to play a significant role in shaping the future of pharmaceuticals, materials science, and sustainable chemistry.